Cas no 93392-79-1 (sodium (4-methyl-1H-imidazol-5-yl)methylsulfanide)

• Product Name: sodium (4-methyl-1H-imidazol-5-yl)methylsulfanide
• CAS No: 93392-79-1
• MF: C₅H₉N₂NaS
• MW: 152.193130254745
• CID: 4666145
• PubChem ID: 137698743
• Update Time: 2025-05-19

sodium (4-methyl-1H-imidazol-5-yl)methylsulfanide Chemical and Physical Properties

Names and Identifiers

• sodium [(4-methyl-1H-imidazol-5-yl)methyl]sulfanide
• sodium (4-methyl-1H-imidazol-5-yl)methylsulfanide

• Inchi： 1S/C5H8N2S.Na.H/c1-4-5(2-8)7-3-6-4;;/h3,8H,2H2,1H3,(H,6,7);;
• InChI Key： LVJFNWXRXJPCBY-UHFFFAOYSA-N
• SMILES： C(C1N=CNC=1C)S.[NaH]

Additional information on sodium (4-methyl-1H-imidazol-5-yl)methylsulfanide

Professional Introduction to Sodium (4-Methyl-1H-Imidazol-5-yl)methylsulfanide (CAS No. 93392-79-1)

Sodium (4-methyl-1H-imidazol-5-yl)methylsulfanide, a compound with the chemical formula Na(C₄H₆N₂S), is a significant chemical entity in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 93392-79-1, has garnered attention due to its potential applications in various biochemical pathways and its role as a precursor in synthesizing more complex molecules. The structural uniqueness of this compound, featuring a sodium counterion paired with a (4-methyl-1H-imidazol-5-yl)methylsulfanide moiety, positions it as a valuable asset in medicinal chemistry and drug discovery.

The (4-methyl-1H-imidazol-5-yl)methylsulfanide moiety is particularly intriguing due to its ability to interact with biological targets in diverse ways. Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, demonstrating their versatility in modulating enzyme activity and receptor binding. The presence of a methylsulfanide group further enhances its potential by introducing sulfur atoms, which are known for their ability to participate in hydrogen bonding and metal coordination interactions. These characteristics make Sodium (4-methyl-1H-imidazol-5-yl)methylsulfanide a promising candidate for further exploration in the development of novel therapeutic agents.

In the context of contemporary pharmaceutical research, Sodium (4-methyl-1H-imidazol-5-yl)methylsulfanide has been investigated for its potential role in addressing various diseases. For instance, its structural framework suggests that it could interfere with the binding of pathogenic molecules or modulate the activity of key enzymes involved in disease progression. The compound's ability to interact with biological systems at multiple levels makes it an attractive candidate for further study.

One of the most exciting aspects of Sodium (4-methyl-1H-imidazol-5-yl)methylsulfanide is its synthetic flexibility. The presence of both nitrogen and sulfur atoms provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities. This adaptability has led to several innovative synthetic strategies being developed, enabling researchers to explore new chemical space and discover novel drug candidates.

The pharmaceutical industry has always been on the lookout for innovative compounds that can address unmet medical needs. Sodium (4-methyl-1H-imidazol-5-yl)methylsulfanide fits well into this category, as it combines structural complexity with potential biological activity. Its unique properties have already sparked interest among researchers who are keen on exploring its therapeutic potential.

In conclusion, Sodium (4-methyl-1H-imidazol-5-yl)methylsulfanide (CAS No. 93392-79-1) is a compound of great interest in the field of pharmaceutical research. Its structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely that we will see more innovative uses emerge, further solidifying its importance in the pharmaceutical landscape.